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Compound of Interest

Bis(4-methoxycarbonylphenyl)
Compound Name:
Terephthalate

Cat. No.: B044951

An in-depth search of scientific literature and crystallographic databases did not yield specific
experimental data on the crystal structure of Bis(4-methoxycarbonylphenyl) Terephthalate.
This suggests that the single-crystal X-ray diffraction data required for a detailed structural
analysis may not be publicly available at this time.

As an alternative, this technical guide provides a comprehensive analysis of a closely related
compound, Bis(4-allyl-2-methoxyphenyl) terephthalate, for which detailed crystallographic
information has been published. This will serve as a valuable reference for researchers,
scientists, and drug development professionals interested in the structural characteristics of
terephthalate derivatives.

Technical Guide: Crystal Structure of Bis(4-allyl-2-
methoxyphenyl) terephthalate

This guide details the synthesis, experimental protocols, and crystallographic data for Bis(4-
allyl-2-methoxyphenyl) terephthalate.

Experimental Protocols

Synthesis of Bis(4-allyl-2-methoxyphenyl) terephthalate[1][2]
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The synthesis of the title compound was achieved through the reaction of terephthaloyl chloride
with 4-allyl-2-methoxyphenol.[1][2]

o Materials:
o Terephthaloyl chloride (1 mmol, 0.203 g)[1][2]
o 4-allyl-2-methoxyphenol (2.3 mmol, 0.378 g)[1][2]
o Triethylamine (8 ml)[1][2]
o Ethyl acetate[1][2]
o Dichloromethane[1][2]
o Anhydrous calcium chloride[1][2]
o Silica gel[1][2]
o Ethyl alcohol[1][2]
e Procedure:

o A mixture of terephthaloyl chloride and 4-allyl-2-methoxyphenol was stirred in triethylamine
as a solvent.[1][2]

o The reaction was conducted under a nitrogen atmosphere at 333 K for 8 hours.[1][2]

o Following the reaction, the mixture was quenched with water and extracted with ethyl
acetate.[1][2]

o The organic layer was dried over anhydrous calcium chloride.[1][2]
o The solvent was removed by rotary evaporation.[1][2]

o The crude product was purified by column chromatography on silica gel using a 2:1 (v/v)
mixture of dichloromethane and ethyl acetate as the eluent.[1][2]

o The purified solution was evaporated to yield the final product (0.32 g, 70% vyield).[1][2]
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o Crystals suitable for X-ray diffraction were obtained by slow evaporation from an ethyl
alcohol solution at room temperature.[1][2]

Crystal Structure Determination
The crystal structure was determined using single-crystal X-ray diffraction.

o Data Collection: A Bruker SMART CCD area-detector diffractometer was used for data

collection.[2]

 Structure Solution and Refinement: The structure was solved and refined using
SHELXS2013 and SHELXL2013 programs.[2] All hydrogen atoms were positioned
geometrically and refined using a riding model.[1][2]

Data Presentation

Table 1: Crystal Data and Structure Refinement for Bis(4-allyl-2-methoxyphenyl) terephthalate
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Parameter Value
Empirical formula C2sH2606
Formula weight 458.49
Temperature 296(2) K
Wavelength 0.71073 A
Crystal system Triclinic
Space group P-1

Unit cell dimensions

a 7.8853 (2) A
b 9.0404 (3) A
C 9.4801 (3) A
a 70.660 (4)°
B 73.817 (3)°
y 75.145 (2)°
Volume 602.28 (4) As
z 1

Density (calculated) 1.264 Mg/m3
Absorption coefficient 0.090 mm—1
F(000) 242

Data collection

Theta range for data collection 2.21 10 28.28°

Index ranges -10<=h<=10, -12<=k<=12, -12<=|<=12
Reflections collected 21083

Independent reflections 3008 [R(int) = 0.0501]
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Refinement

Refinement method

Full-matrix least-squares on F2

Data / restraints / parameters

3008/0/161

Goodness-of-fit on F2

1.091

Final R indices [I>2sigma(l)]

R1 =0.0513, wR2 = 0.1585

R indices (all data)

R1 =0.0818, wR2 = 0.1733

Largest diff. peak and hole

0.282 and -0.279 e.A-3

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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